Cas no 2648998-53-0 (2-chloro-1-(2-isocyanatopropan-2-yl)-3-methylbenzene)

• Product Name: 2-chloro-1-(2-isocyanatopropan-2-yl)-3-methylbenzene
• CAS No: 2648998-53-0
• MF: C₁₁H₁₂ClNO
• MW: 209.672081947327
• CID: 6302254
• PubChem ID: 164643533
• Update Time: 2025-06-29

2-chloro-1-(2-isocyanatopropan-2-yl)-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2-isocyanatopropan-2-yl)-3-methylbenzene
• 2648998-53-0
• EN300-1985269

• Inchi： 1S/C11H12ClNO/c1-8-5-4-6-9(10(8)12)11(2,3)13-7-14/h4-6H,1-3H3
• InChI Key： ZPLDSXICTHGJIQ-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=CC=1C(C)(C)N=C=O

Computed Properties

• Exact Mass: 209.0607417g/mol
• Monoisotopic Mass: 209.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.4Ų

Additional information on 2-chloro-1-(2-isocyanatopropan-2-yl)-3-methylbenzene

Introduction to 2-Chloro-1-(2-Isocyanatopropan-2-yl)-3-Methylbenzene

2-Chloro-1-(2-isocyanatopropan-2-yl)-3-methylbenzene, also known by its CAS number NO2648998-53-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a chlorinated benzene ring with an isocyanate group and a methyl substituent. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical reactions, particularly in the synthesis of advanced materials and specialty chemicals.

The structure of 2-chloro-1-(2-isocyanatopropan-2-yl)-3-methylbenzene consists of a benzene ring with three substituents: a chlorine atom at the 2-position, an isocyanate group attached to the 1-position via a propane chain, and a methyl group at the 3-position. This arrangement not only imparts stability to the molecule but also facilitates its participation in various chemical transformations. The isocyanate group, in particular, is known for its reactivity in forming urethanes and other polymeric materials, making this compound a valuable precursor in polymer chemistry.

Recent studies have highlighted the potential of NO2648998-53-0 in the development of high-performance polymers and coatings. Researchers have explored its use as a building block for synthesizing thermoplastic polyurethanes (TPUs) with enhanced mechanical properties and thermal stability. The ability of this compound to undergo nucleophilic addition reactions with alcohols, amines, and other nucleophiles has been extensively studied, providing insights into its role in polymer synthesis.

In addition to its role in polymer chemistry, 2-chloro-1-(2-isocyanatopropan-2-yl)-3-methylbenzene has found applications in drug delivery systems and biomedical materials. Its reactivity and compatibility with biological systems make it an attractive candidate for designing biodegradable polymers and controlled-release drug carriers. Recent advancements in this area have demonstrated the potential of this compound in creating biocompatible materials with tailored degradation profiles.

The synthesis of NO2648998-53-0 typically involves multi-step organic reactions, including chlorination, alkylation, and isocyanate formation. These processes require precise control over reaction conditions to ensure high yields and product purity. Researchers have optimized these synthetic pathways by employing catalytic systems and novel reaction techniques, leading to more efficient and environmentally friendly production methods.

The physical properties of 2-chloro-1-(2-isocyanatopropan-2-yl)-3-methylbenzene, such as melting point, boiling point, and solubility, are critical factors influencing its application in different chemical processes. Studies have shown that the compound exhibits good solubility in organic solvents like dichloromethane and tetrahydrofuran, making it suitable for solution-based reactions. Its thermal stability under certain conditions also makes it ideal for high-temperature applications.

In conclusion, NO2648998-53-0, or 2-chloro-1-(2-isocyanatopropan-2-yl)-3-methylbenzene, is a highly versatile compound with promising applications across multiple disciplines. Its unique chemical structure, reactivity, and compatibility with various chemical processes make it an essential component in modern material science and organic synthesis. As research continues to uncover new possibilities for this compound, its role in advancing technological innovations is expected to grow significantly.